Methyl 3-(3,5-dimethylphenyl)-4-oxo-2-(thiazolidin-3-yl)-3,4-dihydroquinazoline-7-carboxylate

• IUPAC Name: methyl 3-(3,5-dimethylphenyl)-4-oxo-2-(1,3-thiazolidin-3-yl)quinazoline-7-carboxylate
• InChI: InChI=1S/C21H21N3O3S/c1-13-8-14(2)10-16(9-13)24-19(25)17-5-4-15(20(26)27-3)11-18(17)22-21(24)23-6-7-28-12-23/h4-5,8-11H,6-7,12H2,1-3H3
• InChI Key: XCARLFCVYBPQRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)OC)N=C2N4CCSC4)C
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

This compound contains several interesting functional groups, including a thiazolidine ring, a quinazoline ring, and a carboxylate ester group. The thiazolidine ring is a five-membered ring containing a sulfur and a nitrogen atom. The quinazoline is a type of heterocyclic compound that consists of two fused six-membered rings, one of which is aromatic. The carboxylate ester group is a common functional group in organic chemistry, often involved in esterification reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazolidine and quinazoline rings would likely contribute to the rigidity of the molecule, while the ester group could introduce some flexibility.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the ester group could be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an alcohol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like the size and shape of the molecule, the presence of polar or charged groups, and the flexibility of the molecule could all influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Pharmacokinetics and Metabolism

One area of interest is the pharmacokinetics and metabolism of compounds with structures related to thiazolidine and quinazoline derivatives. For instance, studies on orexin receptor antagonists and novel diuretics provide insights into how such compounds are metabolized in the human body, their elimination routes, and the metabolic pathways involved. These findings are crucial for understanding the drug's behavior in the body, which can inform the development of new medications with improved efficacy and safety profiles (Renzulli et al., 2011) (Scheitza, 1977).

Contact Sensitivity and Allergenic Potential

Research on preservatives related to thiazolidine derivatives highlights the importance of evaluating contact sensitivity and allergenic potential. Studies on the frequency of sensitization to common preservatives in personal care products underscore the necessity of careful selection and testing of these compounds to minimize the risk of allergic reactions (Cheng et al., 2014).

Environmental and Occupational Health

Studies on environmental and occupational health explore the effects of exposure to chemicals similar to the compound . For example, research on the health outcomes of employees exposed to vinclozolin, a fungicide, can provide insights into the potential health risks associated with chemical exposure in the workplace and inform safety guidelines and protective measures (Zober et al., 1995).

Diagnostic and Therapeutic Applications

Furthermore, derivatives of thiazolidine and quinazoline have been explored for their diagnostic and therapeutic applications. For instance, radioligands developed for imaging serotonin transporters in the brain can contribute to the diagnosis and treatment of psychiatric conditions, showcasing the potential of these compounds in developing medical diagnostics and treatments (Frankle et al., 2004).

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be developed further and eventually tested in clinical trials.